Cas no 125559-00-4 (N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate)

• Product Name: N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate
• CAS No: 125559-00-4
• MF: C₂₂H₂₉N₃O₇
• MW: 447.48156619072
• MDL: MFCD01863459
• CID: 824564
• Update Time: 2025-10-18

N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate Chemical and Physical Properties

Names and Identifiers

• LC-SMCC
• N-Succinimidyl 6-[[4-(Maleimidomethyl)cyclohexyl]carboxamido] Caproate
• N-Succinimidyl 6-[[4-(N-Maleimidomethyl)cyclohexyl]carboxamido]hexanoate
• AC1MSTDC
• CTK8F0229
• FT-0674712
• N-succinimidyl 4-(N-maleinimidomethyl)-cyclohexane-1-carboxy-(6-amidocaproate)
• N-Succinimidyl 6-[[4-(N-Maleimidomethyl)cyclohexyl]carboxamido]caproate
• S0881
• succinimidyl 4-[N-maleimidomethyl]cyclohexane-1-carboxy-[6-amidocaproate]
• 6-[trans-4-(MaleiMidoMethyl)-cyclohexanoylaMino]-hexanoic acid-NHS ester
• SUCCINIMIDYL-4-[N-MALEIMIDOMETHYL]-CYCLOHEXANE-1-CARBOXY-[6-AMIDOCAPROATE]
• 4-[(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-N-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]cyclohexanecarboxamide
• 6-[[[4-[(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)Methyl]cyclohexyl]carbonyl]aMino]hexanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate

• MDL： MFCD01863459
• Inchi： 1S/C22H29N3O7/c26-17-9-10-18(27)24(17)14-15-5-7-16(8-6-15)22(31)23-13-3-1-2-4-21(30)32-25-19(28)11-12-20(25)29/h9-10,15-16H,1-8,11-14H2,(H,23,31)
• InChI Key： IHVODYOQUSEYJJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CN2C(C=CC2=O)=O)CC1)NCCCCCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 447.20067
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 12

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180.0 to 184.0 deg-C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 130.16

N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：<0°C

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials

Additional information on N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate

N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate (CAS No. 125559-00-4): A Versatile Crosslinking Reagent in Bioconjugation Chemistry

N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate (CAS No. 125559-00-4) is a highly versatile crosslinking reagent widely used in bioconjugation chemistry. This compound, commonly referred to as Sulfo-SMCC (Sulfosuccinimidyl 4-(maleimidomethyl)cyclohexanecarboxylate), plays a crucial role in the formation of stable and functional conjugates between biomolecules, particularly proteins and peptides. Its unique chemical structure and reactivity make it an indispensable tool in various applications, including drug delivery, immunoassays, and therapeutic development.

The molecular structure of N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate consists of a maleimide group and an N-hydroxysuccinimide (NHS) ester. The maleimide group is highly reactive towards thiol groups (-SH), which are commonly found in cysteine residues of proteins. The NHS ester, on the other hand, reacts with primary amines (-NH2), which are abundant in lysine residues and the N-termini of proteins. This dual reactivity allows for the formation of stable amide bonds between the target biomolecules, making it an ideal choice for creating site-specific conjugates.

Recent advancements in bioconjugation chemistry have further highlighted the importance of N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Sulfo-SMCC in the development of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that combine the targeting specificity of antibodies with the cytotoxic potency of small-molecule drugs. The study showed that Sulfo-SMCC facilitated the efficient and site-specific conjugation of drugs to antibodies, resulting in improved therapeutic efficacy and reduced off-target effects.

In addition to its applications in drug development, N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate has also been utilized in immunoassays and diagnostic tests. A recent paper in Analytical Chemistry reported the use of Sulfo-SMCC for the conjugation of enzymes to antibodies, enhancing the sensitivity and specificity of enzyme-linked immunosorbent assays (ELISAs). The stable conjugates formed using Sulfo-SMCC provided more reliable and consistent results compared to traditional conjugation methods.

The versatility of N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate extends beyond its reactivity with biomolecules. It has also been employed in the modification of nanoparticles and polymers for various biomedical applications. For example, a study published in Biomaterials described the use of Sulfo-SMCC to functionalize gold nanoparticles with peptides for targeted drug delivery. The modified nanoparticles exhibited enhanced cellular uptake and reduced toxicity, making them promising candidates for cancer therapy.

Despite its widespread use, it is important to note that the success of bioconjugation reactions involving N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate depends on several factors, including pH, buffer composition, and reaction time. Optimal conditions for these reactions have been extensively studied and documented in the literature. For instance, a review article in Bioconjugate Chemistry provided detailed guidelines for optimizing Sulfo-SMCC-mediated conjugations, emphasizing the importance of maintaining a slightly basic pH (7.2-8.0) and using buffers such as phosphate-buffered saline (PBS) or Tris-HCl.

In conclusion, N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate (CAS No. 125559-00-4) is a powerful crosslinking reagent that continues to drive innovation in bioconjugation chemistry. Its unique chemical properties and broad range of applications make it an essential tool for researchers and developers working in fields such as drug delivery, immunoassays, and nanoparticle functionalization. As research in these areas continues to advance, the importance of Sulfo-SMCC is likely to grow, contributing to new breakthroughs in biomedical science.